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Compound of Interest

Compound Name: 2-Ethylhexanoyl chloride

Cat. No.: B1329509 Get Quote

An In-depth Technical Guide to 2-Ethylhexanoyl Chloride

This technical guide provides a comprehensive overview of 2-Ethylhexanoyl chloride, a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1][2]

[3] It is tailored for researchers, scientists, and professionals in drug development, offering

detailed information on its chemical properties, synthesis, and applications.

Core Chemical Data
2-Ethylhexanoyl chloride is a colorless to light-colored transparent liquid with a strong,

irritating odor.[1] It is classified as a corrosive substance and reacts with water.[4][5][6] Key

quantitative data for this compound are summarized below.
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Identifier Value References

Molecular Formula C8H15ClO [1][4][7][8]

Linear Formula CH3(CH2)3CH(C2H5)COCl [9]

Molecular Weight 162.66 g/mol [8][9]

CAS Number 760-67-8 [1][4][7][9]

Density 0.939 g/mL at 25 °C [1][9]

Boiling Point 67-68 °C at 11 mmHg [1][8][9]

Melting Point < -75 °C [1][8]

Flash Point 69 °C (closed cup) [9]

Refractive Index n20/D 1.433 [9]

Synthesis of 2-Ethylhexanoyl Chloride
The industrial synthesis of 2-Ethylhexanoyl chloride is a critical process for ensuring a high-

purity intermediate for subsequent chemical manufacturing. A common and efficient laboratory-

scale synthesis involves the reaction of 2-ethylhexanoic acid with a chlorinating agent.

Experimental Protocol: Synthesis via Phosgenation
A documented method for the synthesis of 2-Ethylhexanoyl chloride involves the use of

phosgene as the chlorinating agent, catalyzed by N-methyl-2,6-dimethyl-4-pyridone.

Materials:

2-Ethylhexanoic acid

Phosgene (COCl2)

N-methyl-2,6-dimethyl-4-pyridone (catalyst)

An appropriate inert solvent (e.g., dichloromethane)
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Procedure:

A solution of 2-ethylhexanoic acid in an inert solvent is prepared in a reaction vessel

equipped with a stirrer, a gas inlet tube, and a condenser connected to a scrubbing system

for excess phosgene.

A catalytic amount of N-methyl-2,6-dimethyl-4-pyridone (e.g., 10 mmols) is added to the

solution.

Phosgene gas (e.g., 117 g) is introduced into the reaction mixture over a period of

approximately 2.5 hours while maintaining a controlled temperature.

The reaction progress is monitored by appropriate analytical techniques (e.g., IR

spectroscopy to observe the disappearance of the carboxylic acid O-H stretch and the

appearance of the acyl chloride C=O stretch).

Upon completion of the reaction, any excess phosgene and solvent are removed under

reduced pressure.

The crude 2-Ethylhexanoyl chloride is then purified by distillation to yield the final product.

[10]

This method has been reported to achieve a yield of 89% of 2-Ethylhexanoyl chloride after

distillation.[10]

Applications in Synthesis
2-Ethylhexanoyl chloride is a versatile reagent in organic synthesis, primarily used for the

introduction of the 2-ethylhexanoyl group into molecules. Its major applications include:

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[1][2][3]

Agrochemicals: The compound is fundamental in the manufacturing of herbicides, pesticides,

and fungicides.[1][2][3]

Organic Peroxides: It is a primary precursor in the production of organic peroxides, which are

used as initiators in polymerization processes.[1][6][8]
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Specialty Chemicals: It is also used in the synthesis of dyes, coatings, and other specialty

polymers.[2]

Synthetic Pathway Overview
The following diagram illustrates a generalized workflow for the synthesis of 2-Ethylhexanoyl
chloride and its subsequent use in the production of other chemical entities.

Synthesis of 2-Ethylhexanoyl Chloride

Applications
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Click to download full resolution via product page

Caption: Workflow for the synthesis and application of 2-Ethylhexanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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